Cas no 1214334-25-4 (3-(Difluoromethyl)-2-(trifluoromethyl)anisole)

• Product Name: 3-(Difluoromethyl)-2-(trifluoromethyl)anisole
• CAS No: 1214334-25-4
• MF: C₉H₇F₅O
• MW: 226.143300294876
• CID: 4960765
• Update Time: 2025-05-24

3-(Difluoromethyl)-2-(trifluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-2-(trifluoromethyl)anisole
• 3-(Difluoromethyl)-2-(trifluoromethyl)anisole

• Inchi： 1S/C9H7F5O/c1-15-6-4-2-3-5(8(10)11)7(6)9(12,13)14/h2-4,8H,1H3
• InChI Key： UZNZESWHXZMZRN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(Difluoromethyl)-2-(trifluoromethyl)anisole

3-(Difluoromethyl)-2-(trifluoromethyl)anisole: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2-(trifluoromethyl)anisole, identified by the CAS number 1214334-25-4, is a highly fluorinated aromatic ether that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its unique structure, which includes a methoxy group attached to an aromatic ring substituted with both difluoromethyl and trifluoromethyl groups. The presence of these fluorinated substituents imparts distinctive electronic and steric properties, making this compound a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2-(trifluoromethyl)anisole in drug discovery. Its fluorinated groups are known to enhance the lipophilicity and stability of molecules, which are critical properties for drug candidates. For instance, researchers have explored its use as a precursor in the synthesis of bioactive compounds targeting various therapeutic areas, including cancer and inflammation. The ability of this compound to undergo various nucleophilic aromatic substitution reactions has further expanded its utility in medicinal chemistry.

In addition to its role in drug discovery, 3-(Difluoromethyl)-2-(trifluoromethyl)anisole has found applications in materials science. Its high thermal stability and unique electronic properties make it a promising candidate for advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in this area have demonstrated its potential as a component in high-performance organic light-emitting diodes (OLEDs), where its fluorinated substituents contribute to improved device efficiency and longevity.

The synthesis of 3-(Difluoromethyl)-2-(trifluoromethyl)anisole typically involves multi-step processes that require precise control over reaction conditions. Key steps often include Friedel-Crafts alkylation or acylation followed by selective fluorination. Researchers have recently developed more efficient methodologies, such as using microwave-assisted synthesis or catalytic systems, to streamline the production of this compound. These innovations have not only improved yields but also reduced the environmental footprint of its synthesis.

The structural uniqueness of 3-(Difluoromethyl)-2-(trifluoromethyl)anisole has also made it a valuable tool in chemical biology. Its ability to act as a bioisostere for other functional groups has facilitated the design of novel bioactive molecules with enhanced pharmacokinetic profiles. For example, studies have shown that replacing hydroxyl groups with fluorinated ether linkages can significantly improve the metabolic stability of drugs, thereby extending their half-life in vivo.

In conclusion, 3-(Difluoromethyl)-2-(trifluoromethyl)anisole is a versatile compound with a wide range of applications across multiple disciplines. Its fluorinated structure provides unique chemical properties that make it an invaluable asset in modern chemical research. As ongoing studies continue to uncover new uses and improved synthetic methods, this compound is poised to play an even more prominent role in advancing scientific and technological frontiers.